Cas no 2172492-93-0 (3-1-hydroxy-4-(propan-2-yl)cyclohexylazetidine-3-carboxylic acid)

• Product Name: 3-1-hydroxy-4-(propan-2-yl)cyclohexylazetidine-3-carboxylic acid
• CAS No: 2172492-93-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6442864
• PubChem ID: 165748780
• Update Time: 2025-08-02

3-1-hydroxy-4-(propan-2-yl)cyclohexylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-hydroxy-4-(propan-2-yl)cyclohexylazetidine-3-carboxylic acid
• 3-[1-hydroxy-4-(propan-2-yl)cyclohexyl]azetidine-3-carboxylic acid
• 2172492-93-0
• EN300-1632451

• Inchi： 1S/C13H23NO3/c1-9(2)10-3-5-13(17,6-4-10)12(11(15)16)7-14-8-12/h9-10,14,17H,3-8H2,1-2H3,(H,15,16)
• InChI Key： AQAWPTAWSYNEFC-UHFFFAOYSA-N
• SMILES： OC1(CCC(C(C)C)CC1)C1(C(=O)O)CNC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-1-hydroxy-4-(propan-2-yl)cyclohexylazetidine-3-carboxylic acid

3-1-Hydroxy-4-(Propan-2-yl)Cyclohexylazetidine-3-Carboxylic Acid: A Comprehensive Overview

3-1-Hydroxy-4-(Propan-2-yl)Cyclohexylazetidine-3-Carboxylic Acid, identified by the CAS number 2172492-93-0, is a complex organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. Researchers have been actively exploring its applications in fields such as drug development, materials science, and biochemistry.

The molecular structure of 3-1-Hydroxy-4-(Propan-2-yl)Cyclohexylazetidine-3-Carboxylic Acid comprises a cyclohexane ring substituted with a hydroxyl group at position 1 and an isopropyl group at position 4. The azetidine ring, a four-membered cyclic amine, is fused to the cyclohexane ring and bears a carboxylic acid group at position 3. This unique arrangement of functional groups contributes to the compound's versatile reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions, additions, and cyclizations, makes it an invaluable tool for constructing complex molecular architectures. For instance, researchers have successfully utilized this compound to synthesize bioactive molecules with potential therapeutic applications.

In the realm of drug discovery, 3-1-Hydroxy-4-(Propan-2-yl)Cyclohexylazetidine-3-Carboxylic Acid has shown promise as a lead compound for developing new pharmaceutical agents. Its structural features allow for the modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug efficacy. Moreover, its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a candidate for targeting specific proteins or enzymes involved in disease pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclohexane ring through ring-closing metathesis or other cyclization reactions, followed by the introduction of functional groups at specific positions. The use of transition metal catalysts has significantly enhanced the efficiency and selectivity of these reactions, enabling the scalable production of the compound.

In addition to its role in drug development, this compound has found applications in materials science. Its ability to form self-assembled structures or incorporate into polymer matrices has been explored for developing advanced materials with tailored properties. For example, researchers have investigated its use in creating stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

The latest research on 3-1-Hydroxy-4-(Propan-2-yl)Cyclohexylazetidine-3-Carboxylic Acid has focused on understanding its interactions with biological systems at the molecular level. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists have gained insights into its binding modes with proteins and other biomolecules. These studies have provided valuable information for designing more effective drugs with higher specificity and reduced side effects.

The environmental impact of this compound has also been a topic of interest. Researchers have assessed its biodegradability and toxicity under various conditions to ensure its safe use in industrial and pharmaceutical settings. Preliminary results suggest that it exhibits low toxicity and is biodegradable under aerobic conditions, making it a sustainable choice for large-scale applications.

In conclusion, 3-1-Hydroxy-4-(Propan-2-yI)cyclohexylazetidine - 3 - carboxylic acid, CAS number 2172492 - 93 - 0, represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with biological systems make it an invaluable asset for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.